Cas no 2287286-16-0 (3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro-)

• Product Name: 3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro-
• CAS No: 2287286-16-0
• MF: C₆H₈FNO
• MW: 129.132225036621
• CID: 5898356
• PubChem ID: 137944850
• Update Time: 2025-11-01

3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro-
• 2287286-16-0
• 5-Fluoro-3-azabicyclo[3.1.1]heptan-2-one
• (5r)-5-fluoro-3-azabicyclo[3.1.1]heptan-2-one
• EN300-6739952
• EN300-37375304
• AT27864
• AKOS040810778

• Inchi： 1S/C6H8FNO/c7-6-1-4(2-6)5(9)8-3-6/h4H,1-3H2,(H,8,9)
• InChI Key： JNISDHXTVXVEJI-UHFFFAOYSA-N
• SMILES： C12CC(F)(C1)CNC2=O

Computed Properties

• Exact Mass: 129.058992041g/mol
• Monoisotopic Mass: 129.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 288.4±40.0 °C(Predicted)
• pka: 14.18±0.40(Predicted)

Additional information on 3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro-

Exploring the Potential of 3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro- (CAS No. 2287286-16-0) in Modern Pharmaceutical Research

The compound 3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro- (CAS No. 2287286-16-0) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This bicyclic scaffold, featuring a fluorine substitution, is a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its role in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

One of the key reasons for the growing interest in 3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro- is its structural similarity to bioactive molecules that interact with G-protein-coupled receptors (GPCRs). GPCRs are a major target in drug development, accounting for nearly 34% of all FDA-approved drugs. The incorporation of a fluorine atom at the 5-position enhances the compound's metabolic stability and bioavailability, making it a valuable building block for medicinal chemistry. Recent studies have also highlighted its potential in cancer immunotherapy, as fluorinated compounds often exhibit improved membrane permeability.

In the context of sustainable chemistry, 3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro- is being investigated for its compatibility with green synthesis methods. With the pharmaceutical industry under pressure to reduce its environmental footprint, researchers are optimizing synthetic routes to minimize waste and energy consumption. This aligns with the broader demand for eco-friendly pharmaceuticals, a topic frequently searched in academic and industrial forums. Computational tools like AI-driven molecular modeling are also being employed to predict the compound's interactions, accelerating its adoption in high-throughput screening.

Another area of exploration is the compound's potential in neuroprotective therapies. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's disease, the search for novel blood-brain barrier (BBB)-penetrant molecules has intensified. The azabicyclo core of this compound, combined with its fluoro substituent, may offer advantages in targeting amyloid-beta aggregation or tau protein misfolding. These applications are frequently discussed in neuroscience research circles and are among the top queries in scientific databases.

From a commercial perspective, 3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro- is gaining traction as a high-value intermediate in custom synthesis. Its CAS No. 2287286-16-0 is increasingly cited in patents related to small-molecule drugs and bioconjugates. Suppliers and contract research organizations (CROs) are expanding their catalogs to include this compound, catering to the demand for tailor-made scaffolds in drug development. This trend reflects the broader shift toward fragment-based drug design, a strategy that relies on modular chemical units like this bicyclic structure.

In summary, 3-Azabicyclo[3.1.1]heptan-2-one, 5-fluoro- represents a versatile and pharmacologically relevant compound with applications spanning CNS drug discovery, sustainable synthesis, and targeted therapeutics. Its unique attributes, combined with the industry's focus on fluorinated bioactive molecules, position it as a key player in the next generation of pharmaceutical innovations. As research progresses, this compound is likely to feature prominently in both academic publications and industrial pipelines, addressing some of the most pressing challenges in modern medicine.